Cas no 1784971-20-5 (2-amino-1-(2-bromo-6-chlorophenyl)ethan-1-one)

• Product Name: 2-amino-1-(2-bromo-6-chlorophenyl)ethan-1-one
• CAS No: 1784971-20-5
• MF: C₈H₇BrClNO
• MW: 248.504280328751
• CID: 5872340
• PubChem ID: 84706659
• Update Time: 2025-11-07

2-amino-1-(2-bromo-6-chlorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-bromo-6-chlorophenyl)ethan-1-one
• 1784971-20-5
• EN300-1894828

• Inchi： 1S/C8H7BrClNO/c9-5-2-1-3-6(10)8(5)7(12)4-11/h1-3H,4,11H2
• InChI Key： YIQBRHLGZQGRBF-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(CN)=O)Cl

Computed Properties

• Exact Mass: 246.93995g/mol
• Monoisotopic Mass: 246.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-(2-bromo-6-chlorophenyl)ethan-1-one

Professional Introduction to Compound with CAS No. 1784971-20-5 and Product Name: 2-amino-1-(2-bromo-6-chlorophenyl)ethan-1-one

The compound with the CAS number 1784971-20-5 and the product name 2-amino-1-(2-bromo-6-chlorophenyl)ethan-1-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both amino and carbonyl functional groups, coupled with the halogenated aromatic ring system, makes it a versatile intermediate for synthesizing biologically active compounds.

Recent studies have highlighted the importance of 2-amino-1-(2-bromo-6-chlorophenyl)ethan-1-one in the development of novel therapeutic agents. Its structural framework is particularly interesting because it allows for modifications that can enhance binding affinity to target proteins and enzymes. For instance, the bromo and chloro substituents on the aromatic ring provide opportunities for further functionalization, enabling chemists to tailor the compound for specific pharmacological effects.

In the realm of medicinal chemistry, this compound has been explored as a precursor for kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The amino group at the ethyl chain can be further derivatized to introduce additional pharmacophores, enhancing its potential as a drug candidate. Researchers have also investigated its role in developing antimicrobial agents, leveraging its ability to disrupt bacterial cell wall synthesis.

The synthesis of 2-amino-1-(2-bromo-6-chlorophenyl)ethan-1-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The combination of electron-withdrawing and electron-donating groups around the aromatic ring influences its electronic properties, making it an excellent scaffold for designing molecules with specific biological activities. For example, modifications at the amino group can alter its solubility and metabolic stability, which are critical factors in drug development.

Current research is focused on exploring new derivatives of 2-amino-1-(2-bromo-6-chlorophenyl)ethan-1-one that exhibit enhanced pharmacological properties. Computational modeling and high-throughput screening have been instrumental in identifying promising candidates for further optimization. These approaches allow researchers to predict how structural changes will affect biological activity, thereby accelerating the drug discovery process.

The compound's potential extends beyond oncology and antimicrobial applications. It has been investigated for its role in neurodegenerative diseases, where its ability to interact with specific neurotransmitter receptors is being leveraged to develop novel therapeutics. Additionally, its structural motif is similar to several known drugs used in treating neurological disorders, suggesting that it could serve as a valuable starting point for new treatments.

In conclusion, 2-amino-1-(2-bromo-6-chlorophenyl)ethan-1-one (CAS No. 1784971-20-5) represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. Its versatility as a synthetic intermediate makes it an invaluable tool for medicinal chemists seeking to develop new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.